![molecular formula C10H10N2O3 B1328934 1-Acetyl-5-nitroindoline CAS No. 33632-27-8](/img/structure/B1328934.png)
1-Acetyl-5-nitroindoline
Overview
Description
1-Acetyl-5-nitroindoline (1-Ac-5-NI) is a synthetic compound with multiple applications in scientific research. It has been used in various fields ranging from organic synthesis to biochemistry and physiology. 1-Ac-5-NI is a versatile molecule and can be used as a reagent, catalyst, and even as a drug. The compound has been studied extensively over the years, and its properties and applications are well documented.
Scientific Research Applications
Nitration and Substitution Reactions
- Substituent Introduction into Indole Nucleus: Nitration of 1-acetyl-6-nitroindoline with nitric acid in acetic anhydride results in the second nitro group entering position 5 of the indoline ring. This highlights the compound's reactivity and potential in synthesizing substituted indolines (Terent'ev, Vinogradova, Chetverikov, & Lenenko, 1969).
Photoreactivity and Chemical Synthesis
Nucleoside Derivatives Synthesis and Photoreactivity
N-Acetyl-7-nitroindoline demonstrates a unique photo-activated reaction to form amides. This property is utilized in synthesizing nucleoside derivatives, showing potential applications in biochemistry (Kikuta, Bárta, Taniguchi, & Sasaki, 2020).
Effects of Substituents on Photolysis
The photo-cleavage efficiency of 1-acyl-7-nitroindolines can be affected by various substituents. For instance, 1-acetyl-4,5-methylenedioxy-7-nitroindoline is inert to certain irradiation, suggesting pathways for controlled photochemical reactions (Papageorgiou, Ogden, Kelly, & Corrie, 2005).
Carboxylic Acid Photorelease
- Mechanisms of Photorelease of Carboxylic Acids: 1-Acyl-7-nitroindolines are valuable for the rapid release of carboxylates in aqueous solutions, crucial in studies involving photolabile protecting groups and rapid molecular release technologies (Morrison, Wan, Corrie, & Papageorgiou, 2002).
Molecular and Crystal Structure Analysis
- Analysis of Molecular Structures: Studies on the crystal and molecular structures of 1-acetyl-indoline derivatives, including 1-acetyl-5-nitro-indoline, provide insights into their electronic structures, aiding in the development of new compounds withspecific properties (Moreno, Santos, Gambardella, Camargo, da Silva, & Trsic, 1998).
Photocleavage Efficiency
- Influence of Aromatic Substituents on Photocleavage: The efficiency of photolysis of 1-acyl-7-nitroindolines in aqueous solutions can be significantly influenced by the presence of aromatic substituents, crucial for applications in photolabile precursor technologies (Papageorgiou & Corrie, 2000).
Enhanced Photorelease
- Enhanced Efficiency in Carboxylic Acid Photorelease: Attaching a triplet sensitizer to 1-acetyl-7-nitroindolines can significantly enhance their photorelease efficiency. This finding is essential for the development of more efficient photolabile protecting groups in various biochemical applications (Papageorgiou, Lukeman, Wan, & Corrie, 2004).
Biomedical Applications
- Application in Neuronal Studies: 1-Acetyl-7-nitroindolines have been used for rapid release of neuroactive amino acids such as L-glutamate in biological experiments. Their modified derivatives show promise for efficient activation of neuronal ion channels (Papageorgiou, Ogden, & Corrie, 2004).
Photolysis in Material Engineering
- Material Engineering Applications: The photolysis of peptides containing 7-nitroindoline units using two-photon absorption demonstrates potential applications in materials engineering, particularly in three-dimensional microstructure fabrication (Hatch, Ornelas, Williams, Boland, Michael, & Li, 2016).
EPR Oximetry Probes
- Use in EPR Oximetry: Isoindoline nitroxides, closely related to 1-acetyl-5-nitroindoline, show promise as EPR oximetry probes in viable biological systems due to their low cytotoxicity and favorable electron paramagnetic resonance characteristics (Khan, Blinco, Bottle,Hosokawa, Swartz, & Micallef, 2011)
Properties
IUPAC Name |
1-(5-nitro-2,3-dihydroindol-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-7(13)11-5-4-8-6-9(12(14)15)2-3-10(8)11/h2-3,6H,4-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJKKTNFCWMBYMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C=CC(=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3067780 | |
Record name | 1H-Indole, 1-acetyl-2,3-dihydro-5-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3067780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33632-27-8 | |
Record name | 1-Acetyl-5-nitroindoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33632-27-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanone, 1-(2,3-dihydro-5-nitro-1H-indol-1-yl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033632278 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Acetyl-5-nitroindoline | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87626 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethanone, 1-(2,3-dihydro-5-nitro-1H-indol-1-yl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Indole, 1-acetyl-2,3-dihydro-5-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3067780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-acetyl-5-nitroindoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.903 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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